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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Nitro Red (CAS: 56431-61-9). It
outlines the necessary personal protective equipment (PPE), handling procedures, and
disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary

While specific occupational exposure limits for Nitro Red are not readily available, the following
table summarizes its key identifiers and hazard statements.

Parameter Value Reference
Chemical Name Nitro Red [1112]

CAS Number 56431-61-9 [1][2]
Molecular Formula C16H10N4Na209S2 [1]
Molecular Weight 512.38 g/mol [1]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [1]

eye irritation.H335: May cause

respiratory irritation.
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Personal Protective Equipment (PPE)

To minimize exposure and ensure safety when handling Nitro Red, the following personal

protective equipment is mandatory.

PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or

a face shield.

Protects against splashes and
dust particles that can cause

serious eye irritation.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin contact which

can cause irritation.[1][3]

Respiratory Protection

A NIOSH-approved respirator
should be used when handling
the powder, especially if dust
formation is likely. Work should
be conducted in a well-
ventilated area, preferably

within a chemical fume hood.

[1]3]

Protects against inhalation of
dust particles that may cause

respiratory irritation.[1]

Experimental Protocols

Detailed experimental protocols for specific applications of Nitro Red are not available in the

provided search results. Researchers should consult peer-reviewed literature for

methodologies relevant to their specific research goals.

Handling and Storage Procedures

Safe Handling:

o Ventilation: Always handle Nitro Red in a well-ventilated area, preferably inside a chemical

fume hood to minimize inhalation of dust or vapors.[1][3]

» Avoid Contact: Take precautions to avoid contact with skin and eyes.[1][3] Do not breathe in

dust, fumes, gas, mist, vapors, or spray.[1]

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1584791?utm_src=pdf-body
https://www.chemicalbook.com/msds/nitro-red.htm
https://static.cymitquimica.com/products/SR/pdf/sds-92822.pdf
https://www.chemicalbook.com/msds/nitro-red.htm
https://static.cymitquimica.com/products/SR/pdf/sds-92822.pdf
https://www.chemicalbook.com/msds/nitro-red.htm
https://static.cymitquimica.com/products/SR/pdf/sds-92822.pdf
https://www.chemicalbook.com/msds/nitro-red.htm
https://www.benchchem.com/product/b1584791?utm_src=pdf-body
https://www.benchchem.com/product/b1584791?utm_src=pdf-body
https://www.chemicalbook.com/msds/nitro-red.htm
https://static.cymitquimica.com/products/SR/pdf/sds-92822.pdf
https://www.chemicalbook.com/msds/nitro-red.htm
https://static.cymitquimica.com/products/SR/pdf/sds-92822.pdf
https://www.chemicalbook.com/msds/nitro-red.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Grounding: Take precautionary measures against static discharge.

e Hygiene: Wash hands thoroughly after handling.[1]

Storage:

o Container: Keep the container tightly closed and store in a dry, well-ventilated place.[1]
e Incompatibilities: Store away from strong oxidizing agents.

» Conditions to Avoid: Avoid dust formation.[3]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as outlined above.[1]

[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][3]

e Cleanup: Sweep up and shovel the material. Avoid creating dust. Place in a suitable, closed
container for disposal.[3]

Disposal Plan

All waste contaminated with Nitro Red, including unused product, solutions, and contaminated
materials (e.g., gloves, wipes), must be treated as hazardous waste.

o Waste Segregation: Collect all Nitro Red waste in a designated, properly labeled hazardous
waste container.[4] The container should be clearly marked as "Hazardous Waste: Nitro
Red" and kept closed when not in use.[4]

» Disposal: Dispose of the contents and container in accordance with local, state, and federal
regulations at an appropriate treatment and disposal facility.[1] Do not dispose of it with
regular laboratory trash.

Workflow for Safe Handling of Nitro Red
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Wear Appropriate PPE:
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Caption: Logical workflow for the safe handling of Nitro Red, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Nitro Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584791#personal-protective-equipment-for-
handling-nitro-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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